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Compound of Interest

Compound Name:
Diadenosine pentaphosphate

pentalithium

Cat. No.: B11931850 Get Quote

Essential Safety and Handling Guide for
Diadenosine Pentaphosphate Pentalithium
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Diadenosine pentaphosphate pentalithium,

ensuring laboratory safety and procedural accuracy.

Diadenosine pentaphosphate pentalithium is a crucial compound in biochemical research

and pharmaceutical development.[1][2] Adherence to strict safety protocols is paramount to

protect laboratory personnel and maintain the integrity of experiments. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans.
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Property Value Reference

Chemical Name

P1,P5-Di(adenosine-

5'-)pentaphosphate,

pentalithium salt

[3]

CAS Number 94108-02-8 [4]

Molecular Formula C20H24Li5N10O22P5 [4]

Molecular Weight 946.03 g/mol [4]

Appearance
White to off-white

powder/lyophilisate
[2][5]

Solubility Soluble in water (50 mg/mL) [2]

Storage Temperature -20°C or 2-8°C [1][5]

Hazard Classification
Considered a hazardous

substance
[6]

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following Personal Protective Equipment (PPE) must be

worn at all times when handling Diadenosine pentaphosphate pentalithium.[7][8]
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PPE Category Item Specification Rationale

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade, powder-free.

Protects against skin

contact with the

chemical.[9][10]

Eye Protection
Safety Glasses with

Side Shields
ANSI Z87.1 compliant.

Protects eyes from

splashes and airborne

particles.[11]

Body Protection Laboratory Coat
Standard, long-

sleeved.

Protects skin and

clothing from spills.[9]

Respiratory Protection
N95 Respirator (if

applicable)
NIOSH-approved.

Recommended when

handling the powder

outside of a fume

hood or ventilated

enclosure to prevent

inhalation.

Operational Plan: Step-by-Step Handling
Procedures
Diadenosine pentaphosphate pentalithium is potentially hygroscopic (absorbs moisture from

the air) and light-sensitive.[12][13][14] The following procedures are designed to mitigate these

factors and ensure accurate and safe handling.

Weighing the Compound
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a clean

and dry workspace, preferably within a chemical fume hood or a glove box to minimize

exposure to air and moisture.[15]

Equilibration: Allow the sealed container of Diadenosine pentaphosphate pentalithium to

equilibrate to room temperature before opening. This prevents condensation from forming on

the cold powder.
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Weighing: Use a clean, dry spatula and a tared weigh boat. Work swiftly to minimize the

compound's exposure to the atmosphere.[12] For highly accurate measurements, consider

weighing the entire vial, dispensing the desired amount, and then re-weighing the vial to

determine the exact quantity used.

Storage of Unused Compound: Immediately and securely reseal the container after

dispensing. For long-term storage, consider flushing the container with an inert gas like

argon or nitrogen before sealing.[15] Store the compound in a desiccator at the

recommended temperature.[13]

Preparing a Solution
Solvent Preparation: Use deionized or distilled water as the solvent.[2]

Dissolution: In a fume hood, add the weighed Diadenosine pentaphosphate pentalithium
powder to the appropriate volume of water in a suitable container (e.g., a volumetric flask).

Mixing: Gently swirl or vortex the solution until the powder is completely dissolved.

Light Protection: As the compound may be light-sensitive, prepare the solution in an amber-

colored vial or a container wrapped in aluminum foil to protect it from light.[3][14]

Storage of Solution: If the solution is not for immediate use, it should be stored in a tightly

sealed, light-protected container at -20°C.

Disposal Plan
Proper disposal of Diadenosine pentaphosphate pentalithium and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Solid Waste
Unused Compound: Unused or waste Diadenosine pentaphosphate pentalithium should

be disposed of as chemical waste.[2][16] It should be collected in a clearly labeled, sealed

container and disposed of through your institution's hazardous waste management program.

Contaminated Materials: Any materials contaminated with the compound, such as weigh

boats, gloves, and paper towels, should also be collected in a labeled hazardous waste
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container.

Liquid Waste
Aqueous Solutions: Aqueous solutions of Diadenosine pentaphosphate pentalithium
should be collected in a designated, labeled waste container. Do not pour solutions down the

drain unless explicitly permitted by your institution's environmental health and safety office.

[16][17][18]

Empty Containers
Decontamination: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

water). The rinsate should be collected as chemical waste.

Disposal: After triple-rinsing, the defaced (label removed or blacked out) container can

typically be disposed of in the regular trash.[16]
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Caption: Workflow for handling Diadenosine pentaphosphate pentalithium.
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Caption: Disposal plan for Diadenosine pentaphosphate pentalithium waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

2. sites.rowan.edu [sites.rowan.edu]

3. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]

4. Diadenosine pentaphosphate pentalithium | CAS#:94108-02-8 | Chemsrc [chemsrc.com]

5. custombiotech.roche.com [custombiotech.roche.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. PPE and Safety for Chemical Handling [acsmaterial.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b11931850?utm_src=pdf-body-img
https://www.benchchem.com/product/b11931850?utm_src=pdf-body
https://www.benchchem.com/product/b11931850?utm_src=pdf-custom-synthesis
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://blog.labtag.com/5-tips-for-handling-photosensitive-reagents/
https://www.chemsrc.com/en/cas/94108-02-8_701989.html
https://custombiotech.roche.com/global/en/products/cb/di-adenosine-5---penta-phosphate-327471.html
https://datasheets.scbt.com/sc-215658.pdf
https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. westlab.com [westlab.com]

9. youtube.com [youtube.com]

10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

11. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

12. tutorchase.com [tutorchase.com]

13. Hygroscopic chemical...how to deal with? - General Lab Techniques [protocol-online.org]

14. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]

15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

16. sfasu.edu [sfasu.edu]

17. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

18. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Personal protective equipment for handling
Diadenosine pentaphosphate pentalithium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931850#personal-protective-equipment-for-
handling-diadenosine-pentaphosphate-pentalithium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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